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Compound of Interest

Compound Name: Flonoltinib

Cat. No.: B10819339 Get Quote

Technical Support Center: Flonoltinib
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of Flonoltinib in DMSO solution for long-term

storage.

Frequently Asked Questions (FAQs)
Q1: What are the general recommendations for storing Flonoltinib in DMSO?

For optimal stability of your Flonoltinib DMSO stock solution, it is recommended to aliquot the

solution into single-use volumes and store them at -80°C for long-term storage (up to 6

months) or -20°C for short-term storage (up to 1 month).[1] Avoid repeated freeze-thaw cycles

as this can degrade the compound.[1] DMSO is hygroscopic, meaning it readily absorbs water

from the atmosphere, which can lead to compound degradation.[2] Therefore, it is crucial to

use anhydrous DMSO and handle solutions in a dry environment.

Q2: My Flonoltinib stock solution has been at room temperature for a few hours. Is it still

usable?

While most compounds in DMSO are relatively stable at room temperature for short periods,

prolonged exposure can lead to degradation.[1] One study on a large compound library

showed a 92% probability of compound integrity after 3 months of storage at room

temperature, which dropped to 52% after one year.[3] If your experiment is sensitive, it is
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advisable to use a freshly thawed aliquot or prepare a new stock solution. For non-critical

applications, the solution may still be usable, but the potential for reduced activity should be

considered.

Q3: I observed precipitation in my Flonoltinib DMSO stock after thawing. What should I do?

Precipitation can occur if the compound's solubility limit is exceeded or due to the absorption of

water by DMSO.[2][4][5] To redissolve the compound, you can gently warm the vial to room

temperature and vortex it. If precipitation persists, brief sonication may help. It is crucial to

ensure the compound is fully dissolved before use to achieve an accurate concentration in your

experiments. If the precipitate does not redissolve, it may indicate compound degradation, and

a fresh stock solution should be prepared.

Q4: How many times can I freeze and thaw my Flonoltinib DMSO stock solution?

It is strongly recommended to avoid repeated freeze-thaw cycles.[1] Each cycle can introduce

moisture and potentially lead to compound degradation or precipitation. A study on various

compounds in DMSO indicated no significant loss after 11 freeze/thaw cycles when handled

properly under a nitrogen atmosphere.[6][7] However, as a best practice, aliquoting the stock

solution into single-use volumes is the most effective way to maintain its integrity.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of Flonoltinib in

stock solution due to improper

storage (e.g., repeated freeze-

thaw, moisture contamination).

Prepare a fresh stock solution

from powder. Ensure proper

storage of new aliquots at

-80°C. Validate the new stock

in a control experiment.

Precipitation of Flonoltinib

leading to inaccurate

concentration.

Before use, visually inspect the

solution for any precipitate. If

present, warm to room

temperature and vortex to

redissolve. Confirm complete

dissolution.

Reduced potency of Flonoltinib
Long-term storage at -20°C or

exposure to room temperature.

For long-term storage, always

use -80°C. If a stock has been

stored at -20°C for over a

month, its efficacy should be

re-verified.[1]

Contamination of DMSO with

water.

Use high-purity, anhydrous

DMSO. Store DMSO under dry

conditions and minimize its

exposure to the atmosphere.

Color change in the DMSO

stock solution

Potential chemical

decomposition of the

compound.

Discard the solution and

prepare a fresh stock. A color

change can be an indicator of

compound instability.[8]

Experimental Protocols
Protocol: Assessment of Flonoltinib Stability in DMSO

This protocol outlines a method to assess the stability of Flonoltinib in a DMSO stock solution

over time using High-Performance Liquid Chromatography (HPLC).

1. Materials:
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Flonoltinib powder
Anhydrous DMSO
HPLC grade acetonitrile
HPLC grade water with 0.1% formic acid
HPLC system with a UV detector
C18 HPLC column

2. Stock Solution Preparation:

Prepare a 10 mM stock solution of Flonoltinib in anhydrous DMSO.
Aliquot the stock solution into multiple polypropylene tubes for storage at different conditions
(e.g., -80°C, -20°C, 4°C, and room temperature).

3. Time-Point Analysis:

At designated time points (e.g., Day 0, Week 1, Week 4, Week 12), retrieve one aliquot from
each storage condition.
Prepare a working solution (e.g., 100 µM) by diluting the stock in the mobile phase.

4. HPLC Analysis:

Inject the working solution into the HPLC system.
Use a suitable gradient of acetonitrile and water with 0.1% formic acid to elute the
compound.
Monitor the elution at a specific wavelength (determined by a UV scan of Flonoltinib).
The stability is assessed by comparing the peak area of Flonoltinib at each time point to the
peak area at Day 0. The appearance of new peaks may indicate degradation products.

5. Data Analysis:

Calculate the percentage of Flonoltinib remaining at each time point relative to the initial
concentration.
Plot the percentage remaining versus time for each storage condition to determine the
stability profile.
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Stock Solution Preparation Long-Term Storage Experimental Use
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Caption: Recommended workflow for preparing and storing Flonoltinib DMSO stock solutions.
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Caption: Flonoltinib inhibits the JAK/STAT signaling pathway by targeting JAK2.[9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.cn [medchemexpress.cn]

2. researchgate.net [researchgate.net]

3. The effect of room-temperature storage on the stability of compounds in DMSO - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Overcoming problems of compound storage in DMSO: solvent and process alternatives -
PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with
Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]

9. ClinicalTrials.gov [clinicaltrials.gov]

10. Flonoltinib | JAK2/FLT3 inhibitor | Probechem Biochemicals [probechem.com]

11. Preclinical studies of Flonoltinib Maleate, a novel JAK2/FLT3 inhibitor, in treatment of
JAK2V617F-induced myeloproliferative neoplasms - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Flonoltinib stability in DMSO solution long-term
storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819339#flonoltinib-stability-in-dmso-solution-long-
term-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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